Cas no 2913572-46-8 (2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5)

• Product Name: 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5
• CAS No: 2913572-46-8
• MF: C₁₅H₂₀BF₃O₅
• MW: 348.122515678406
• CID: 5856979
• PubChem ID: 164891834
• Update Time: 2026-03-11

2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methoxymethoxy)-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• E97108
• 2-[2-(methoxymethoxy)-4-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2913572-46-8
• EN300-37340947
• 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5

• Inchi： 1S/C15H20BF3O5/c1-13(2)14(3,4)24-16(23-13)11-7-6-10(22-15(17,18)19)8-12(11)21-9-20-5/h6-8H,9H2,1-5H3
• InChI Key： MIQHDYPBJOOVEN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1B1OC(C(O1)(C)C)(C)C)OC(F)(F)F)COC

Computed Properties

• Exact Mass: 348.1355884g/mol
• Monoisotopic Mass: 348.1355884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5

Comprehensive Overview of 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 (CAS No. 2913572-46-8)

In the rapidly evolving field of chemical research, 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 (CAS No. 2913572-46-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxymethoxy and trifluoromethoxy functional groups, is a subject of interest in pharmaceutical and material science research. Its molecular architecture makes it a promising candidate for advanced studies in drug discovery and organic synthesis.

The growing demand for fluorinated compounds in modern chemistry has placed 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 at the forefront of innovation. Researchers are particularly intrigued by its potential role in developing high-performance materials and bioactive molecules. With the rise of green chemistry and sustainable synthesis, this compound's compatibility with eco-friendly protocols is a hot topic among scientists.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways and reactivity. The presence of both methoxymethoxy and trifluoromethoxy groups introduces unique challenges and opportunities in its chemical behavior. Recent studies have explored its use as a building block for heterocyclic compounds, which are pivotal in medicinal chemistry. Additionally, its stability under various conditions makes it a reliable intermediate in multi-step syntheses.

Another area of interest is the compound's potential applications in electronic materials. The trifluoromethoxy group, known for its electron-withdrawing properties, could enhance the performance of organic semiconductors. This aligns with the current trend of developing next-generation OLEDs and flexible electronics, topics that dominate search queries in material science forums.

From a regulatory perspective, 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 is not classified under restricted categories, making it accessible for research purposes. However, proper handling and disposal protocols must be followed to ensure safety. The compound's physicochemical properties, such as solubility and melting point, are critical for laboratory applications and are often queried by researchers.

In conclusion, 2-(2-(METHOXYMETHOXY)-4-(TRIFLUOROMETHOXY)PHENYL)-4,4,5,5 (CAS No. 2913572-46-8) represents a versatile and valuable compound in contemporary chemical research. Its potential spans across pharmaceuticals, materials science, and electronics, making it a focal point for future innovations. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing technology and medicine.